Cas no 2648948-59-6 (rac-methyl (3as,6ar)-6a-methyl-octahydropyrrolo3,4-cpyrrole-3a-carboxylate, cis)

• Product Name: rac-methyl (3as,6ar)-6a-methyl-octahydropyrrolo3,4-cpyrrole-3a-carboxylate, cis
• CAS No: 2648948-59-6
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• MDL: MFCD34168230
• CID: 5672148
• PubChem ID: 155973645
• Update Time: 2025-06-25

rac-methyl (3as,6ar)-6a-methyl-octahydropyrrolo3,4-cpyrrole-3a-carboxylate, cis Chemical and Physical Properties

Names and Identifiers

• methyl (3as,6ar)-6a-methyl-octahydropyrrolo[3,4-c]pyrrole-3a-carboxylate
• EN300-27108142
• 2648948-59-6
• methyl (3as,6ar)-6a-methyl-octahydropyrrolo[3,4-c]pyrrole-3a-carboxylate, cis
• Pyrrolo[3,4-c]pyrrole-3a(1H)-carboxylic acid, hexahydro-6a-methyl-, methyl ester, trans-
• rac-methyl (3as,6ar)-6a-methyl-octahydropyrrolo3,4-cpyrrole-3a-carboxylate, cis

• MDL： MFCD34168230
• Inchi： 1S/C9H16N2O2/c1-8-3-10-5-9(8,6-11-4-8)7(12)13-2/h10-11H,3-6H2,1-2H3
• InChI Key： ZZXWXFKUIPGFDO-UHFFFAOYSA-N
• SMILES： O(C)C(C12CNCC1(C)CNC2)=O

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.136±0.06 g/cm3(Predicted)
• Boiling Point: 248.1±40.0 °C(Predicted)
• pka: 9.85±0.60(Predicted)

Additional information on rac-methyl (3as,6ar)-6a-methyl-octahydropyrrolo3,4-cpyrrole-3a-carboxylate, cis

Introduction to Rac-Methyl (3AS,6AR)-6a-Methyl-Octahydropyrrolo[3,4-cpyrrole-3a-Carboxylate], Cis (CAS No. 2648948-59-6)

Rac-Methyl (3AS,6AR)-6a-Methyl-Octahydropyrrolo[3,4-cpyrrole-3a-Carboxylate], cis, is a sophisticated organic compound characterized by its intricate molecular structure and significant potential in the field of pharmaceutical research. This compound, identified by the CAS number 2648948-59-6, has garnered attention due to its unique stereochemistry and its implications in the development of novel therapeutic agents.

The molecular framework of Rac-Methyl (3AS,6AR)-6a-Methyl-Octahydropyrrolo[3,4-cpyrrole-3a-Carboxylate], cis, is built around a pyrrolopyrrole core, which is a heterocyclic structure consisting of two fused pyrrole rings. This core is further modified by the presence of a methyl group at the 6a position and a carboxylate group at the 3a position, contributing to its complex three-dimensional configuration. The cis configuration specifically refers to the spatial arrangement of substituents around the double bond within the molecule, which can significantly influence its biological activity and interactions with biological targets.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse pharmacological properties. Pyrrolopyrrole derivatives, in particular, have shown promise in various therapeutic areas, including anti-inflammatory, anti-cancer, and anti-viral applications. The specific modifications present in Rac-Methyl (3AS,6AR)-6a-Methyl-Octahydropyrrolo[3,4-cpyrrole-3a-Carboxylate], cis, make it a valuable scaffold for further chemical and biological exploration.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. By serving as a building block, it can be modified through various synthetic pathways to create new derivatives with tailored properties. This flexibility is particularly important in drug discovery, where subtle changes in molecular structure can lead to significant differences in efficacy and selectivity.

The stereochemistry of Rac-Methyl (3AS,6AR)-6a-Methyl-Octahydropyrrolo[3,4-cpyrrole-3a-Carboxylate], cis, plays a crucial role in determining its biological behavior. The spatial arrangement of atoms can affect how the molecule interacts with enzymes and receptors in the body. For instance, the cis configuration may enhance binding affinity or alter metabolic pathways compared to its trans counterpart. Understanding these nuances is essential for optimizing drug design and improving therapeutic outcomes.

Recent advancements in computational chemistry have enabled researchers to predict and analyze the properties of complex molecules like Rac-Methyl (3AS,6AR)-6a-Methyl-Octahydropyrrolo[3,4-cpyrrole-3a-Carboxylate], cis, with greater accuracy. These tools allow for virtual screening of potential drug candidates and help identify promising structures for further experimental validation. Such computational approaches are increasingly integral to modern drug discovery pipelines.

The synthesis of Rac-Methyl (3AS,6AR)-6a-Methyl-Octahydropyrrolo[3,4-cpyrrole-3a-Carboxylate], cis, represents a significant achievement in synthetic organic chemistry. The process involves multiple steps that require precise control over reaction conditions and reagent selection. Each step must be carefully optimized to ensure high yield and purity of the final product. The complexity of this synthesis underscores the compound's importance as a research tool and potential drug candidate.

In conclusion, Rac-Methyl (3AS,6AR)-6a-Methyl-Octahydropyrrolo[3,4-cpyrrole-3a-Carboxylate], cis, is a multifaceted compound with considerable potential in pharmaceutical research. Its unique molecular structure and stereochemistry make it an attractive candidate for further exploration into novel therapeutic agents. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that Rac-Methyl (3AS,6AR)-6a-Methyl-Octahydropyrrolo[3,4-cpyrrole-3a-Carboxylate), cis, will play an increasingly important role in drug discovery and development.